Cas no 857146-29-3 (5-Hydroxymethyl-2,3-dimethylpyridine)

• Product Name: 5-Hydroxymethyl-2,3-dimethylpyridine
• CAS No: 857146-29-3
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD16251409
• CID: 859475
• PubChem ID: 46781823
• Update Time: 2025-11-01

5-Hydroxymethyl-2,3-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxymethyl-2,3-dimethylpyridine
• 5,6-DiMethyl-3-pyridineMethanol
• (5,6-dimethylpyridin-3-yl)methanol
• SCHEMBL336161
• F53420
• 857146-29-3
• EN300-5109445
• DTXSID10675940
• (5,6-Dimethyl-3-pyridinyl)methanol
• CS-0195608
• FT-0669784
• Z1255392915
• MFCD16251409
• SMSDCRBZGFDBNU-UHFFFAOYSA-N

• MDL： MFCD16251409
• Inchi： 1S/C8H11NO/c1-6-3-8(5-10)4-9-7(6)2/h3-4,10H,5H2,1-2H3
• InChI Key： SMSDCRBZGFDBNU-UHFFFAOYSA-N
• SMILES： OCC1=CN=C(C)C(C)=C1

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 1.19070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-Hydroxymethyl-2,3-dimethylpyridine

Introduction to 5-Hydroxymethyl-2,3-dimethylpyridine (CAS No. 857146-29-3)

5-Hydroxymethyl-2,3-dimethylpyridine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 857146-29-3, this compound represents a derivative of pyridine, featuring hydroxymethyl and dimethyl substituents at the 5th and 2nd/3rd positions, respectively. The presence of these functional groups imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in drug discovery.

The molecular structure of 5-Hydroxymethyl-2,3-dimethylpyridine consists of a six-membered aromatic ring containing nitrogen, with hydroxymethyl (–CH₂OH) and dimethyl (–CH₃) groups attached at specific positions. This configuration not only influences its electronic properties but also its interaction with biological targets. The compound’s solubility profile, which typically exhibits moderate solubility in polar organic solvents, facilitates its use in various chemical reactions and formulations.

In recent years, the interest in 5-Hydroxymethyl-2,3-dimethylpyridine has been driven by its potential role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological properties. For instance, the hydroxymethyl group can undergo further functionalization via oxidation or esterification, while the dimethyl substituents can influence steric hindrance and electronic distribution. These features make it a versatile precursor in medicinal chemistry.

One of the most compelling areas of research involving 5-Hydroxymethyl-2,3-dimethylpyridine is its application in the development of bioactive compounds. Studies have demonstrated its utility in synthesizing analogs of natural products and pharmacologically relevant scaffolds. The compound’s ability to serve as a scaffold for drug design has been particularly noted in the context of antimicrobial and anti-inflammatory agents. Its structural motif is reminiscent of several bioactive heterocycles that have shown promise in preclinical studies.

The synthesis of 5-Hydroxymethyl-2,3-dimethylpyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Advanced synthetic methodologies, such as catalytic hydrogenation and cross-coupling reactions, have been employed to introduce the desired functional groups with high selectivity. These synthetic routes highlight the compound’s accessibility and scalability for industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of 5-Hydroxymethyl-2,3-dimethylpyridine’s behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of next-generation therapeutics. These computational approaches complement experimental efforts by predicting potential drug-like properties and optimizing lead compounds.

The pharmaceutical industry has shown particular interest in 5-Hydroxymethyl-2,3-dimethylpyridine due to its potential as an intermediate for kinase inhibitors and other enzyme-targeted drugs. Its structural features align well with known pharmacophores that contribute to high-affinity binding. Additionally, its metabolic stability makes it a suitable candidate for further derivatization without significant degradation under physiological conditions.

From an industrial perspective, the demand for 5-Hydroxymethyl-2,3-dimethylpyridine is expected to grow as more researchers explore its applications in drug development. Manufacturers are investing in optimized production processes to meet this demand while ensuring high purity standards. Quality control measures are crucial to guarantee consistency across batches, which is essential for downstream applications in pharmaceutical formulations.

The environmental impact of producing and handling 5-Hydroxymethyl-2,3-dimethylpyridine is also a consideration in modern chemical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with broader sustainability goals within the chemical industry and contribute to responsible manufacturing practices.

In conclusion,5-Hydroxymethyl-2,3-dimethylpyridine (CAS No. 857146-29-3) represents a promising compound with diverse applications in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new possibilities for this molecule,5-Hydroxymethyl-2,3-dimethylpyridine is poised to play an increasingly significant role in the discovery and development of innovative therapeutics.